(1S)-1-(3,3-Difluorocyclobutyl)-2,2-difluoroethanamine;hydrochloride

• IUPAC Name: (1S)-1-(3,3-difluorocyclobutyl)-2,2-difluoroethanamine;hydrochloride
• InChI: InChI=1S/C6H9F4N.ClH/c7-5(8)4(11)3-1-6(9,10)2-3;/h3-5H,1-2,11H2;1H/t4-;/m0./s1
• InChI Key: YWEWZGPDQNKAGA-WCCKRBBISA-N
• Canonical SMILES: C1C(CC1(F)F)C(C(F)F)N.Cl
• Isomeric SMILES: C1C(CC1(F)F)[C@@H](C(F)F)N.Cl
• Molecular Formula: C6H10ClF4N
• Molecular Weight: 207.60 g/mol
• CAS RN: 2490344-56-2

Description

The compound is a fluorinated cyclobutyl derivative. Fluorinated compounds are often used in the pharmaceutical industry due to their unique properties, such as increased stability and altered metabolic profiles.

Synthesis Analysis

While specific synthesis methods for “(1S)-1-(3,3-Difluorocyclobutyl)-2,2-difluoroethanamine;hydrochloride” were not found, there are general approaches for the synthesis of 3,3-difluorocyclobutyl-substituted building blocks. In most cases, ethyl 3,3-difluorocyclobutanecarboxylate is used as a common synthetic intermediate.

Scientific Research Applications

Fluorinated Polyimides Synthesis

A novel fluorinated diamine monomer was synthesized for the creation of fluorine-containing polyimides, showing great solubility in polar organic solvents and outstanding mechanical properties. These materials have applications in high-performance areas due to their good thermal stability and mechanical properties (Yin et al., 2005).

Fluorinated Anesthetics Study

A study differentiated between cyclic halogenated compounds based on their anesthetic properties, using 19F nuclear magnetic spectroscopy. This research aids in understanding the submolecular distribution of anesthetics and nonanesthetics in phosphatidylcholine lipid membranes, contributing to the development of more effective and safer anesthetic agents (Tang, Yan, & Xu, 1997).

Neurokinin-1 Receptor Antagonist Development

The development of a water-soluble neurokinin-1 receptor antagonist suitable for both intravenous and oral administration showcases the potential of fluorinated compounds in creating more effective pharmaceuticals. This compound demonstrates efficacy in pre-clinical tests relevant to clinical efficacy in emesis and depression (Harrison et al., 2001).

Perovskite Solar Cells Enhancement

Fluoroethylamine engineering was employed for defect passivation in perovskite solar cells, leading to enhanced efficiency and stability. This approach signifies the importance of fluorinated compounds in improving the performance and longevity of solar energy technologies (Su et al., 2021).

Optical Transparent and Low Dielectric Constant Polyimides

The synthesis of highly fluorinated polyimides resulted in materials with low dielectric constants and high optical transparency. These materials are significant for their potential applications in electronics and optoelectronics, where low dielectric constant and transparency are crucial (Tao et al., 2009).

Future Directions

The use of fluorinated compounds in pharmaceuticals is a growing field, and future research may focus on developing new synthesis methods and exploring the biological activity of these compounds.